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Compound of Interest

Compound Name: 5-Methylheptadecane

Cat. No.: B3050539

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Methylheptadecane,
targeted at professionals in research and drug development. The following sections detail its
chemical and physical properties, toxicological data, safe handling protocols, and relevant
experimental procedures.

Chemical and Physical Properties

5-Methylheptadecane is a branched-chain alkane with the molecular formula C18H38 and a
molecular weight of 254.5 g/mol .[1] Its structure consists of a seventeen-carbon chain with a

methyl group at the fifth carbon position. A summary of its key physical and chemical properties
is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Methylheptadecane
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Property Value Source

Molecular Formula C18H38 PubChem[1]

Molecular Weight 254.5 g/mol PubChem[1]

IUPAC Name 5-methylheptadecane PubChem[1]

CAS Number 26730-95-0 PubChem[1]

Boiling Point 312.0 °C (estimated) The Good Scents Company
Flash Point 112.2 °C (estimated) The Good Scents Company
logP (o/w) 10.14 (estimated) The Good Scents Company

Water Solubility

0.0001081 mg/L at 25 °C

(estimated)

The Good Scents Company

Kovats Retention Index

(Standard non-polar)

1753, 1753.6

PubChem[1]

Kovats Retention Index (Semi-

standard non-polar)

1752, 1755, 1752

PubChem[1]

Toxicological Information

Specific toxicological data for 5-Methylheptadecane is limited. However, data from related

long-chain and branched alkanes can be used for a qualitative assessment. The primary

hazard associated with this class of compounds is aspiration.[2][3]

Table 2: Summary of Toxicological Hazards for Long-Chain Branched Alkanes
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Hazard

Classification and
Description

Source

Acute Oral Toxicity

Low toxicity. LD50 > 2000
mg/kg bw in rats for an

analogue chemical.[3]

Assessment statement
(CA09590)[3]

Acute Dermal Toxicity

Low toxicity. No deaths or
systemic toxicity observed at
2000 mg/kg bw in rats for an

analogue.[3]

Assessment statement
(CA09590)[3]

Acute Inhalation Toxicity

Low toxicity. However,
inhalation of vapors may cause

adverse health effects.[3]

Assessment statement
(CA09590)[3]

Skin Corrosion/Irritation

Slightly irritating to skin.[3] May
cause drying or defatting of the

skin upon repeated exposure.

[3]

Assessment statement
(CA09590)[3]

Eye Irritation

Slightly irritating to eyes.[3]

Assessment statement
(CA09590)[3]

Skin Sensitization

Not considered to be a skin

sensitizer.[3]

Assessment statement
(CA09590)[3]

Aspiration Hazard

Category 1: May be fatal if

swallowed and enters airways.

[2](3]

PubChem,[1] Assessment
statement (CA09590)[3]

Genotoxicity

Not considered to be

genotoxic.[3]

Assessment statement
(CA09590)[3]

Carcinogenicity

No data available for 5-

Methylheptadecane.

Reproductive Toxicity

Not likely to cause adverse

effects on reproductive organs.

[3]

Assessment statement
(CA09590)[3]
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GHS Hazard Statements:
e H304: May be fatal if swallowed and enters airways.[1]

Safety and Handling

Based on the toxicological profile of related compounds, the following handling procedures are
recommended.

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side shields or chemical goggles.
» Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a laboratory coat. Ensure long pants and closed-toe shoes
are worn.

e Respiratory Protection: Use in a well-ventilated area. If significant aerosolization or vapor
generation is expected, use a respirator with an appropriate organic vapor cartridge.

Engineering Controls

o Work in a well-ventilated laboratory, preferably in a chemical fume hood, especially when
heating or aerosolizing the substance.[4]

General Hygiene and Safety Practices

e Avoid contact with skin, eyes, and clothing.[5]

Do not ingest or inhale.

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Keep containers tightly closed when not in use.[5]
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o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[5]

First Aid Measures

« If Inhaled: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.

» In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Get medical
attention if irritation develops.

e In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.

« |If Swallowed: Do NOT induce vomiting. If vomiting occurs, keep head lower than hips to
prevent aspiration. Get immediate medical attention.[1]

Experimental Protocols
Synthesis of 5-Methylheptadecane (lllustrative)

A specific synthesis protocol for 5-methylheptadecane is not readily available in the searched
literature. However, a plausible route can be adapted from the synthesis of structurally similar
branched alkanes, such as 5,9-dimethylheptadecane.[7] The following is a generalized
workflow based on common organic synthesis techniques.

Starting Materials

Dehydration Hydrogenation if i
Secondary Alcohol }—}‘ (e.9., H2504, heat) '—}[Alkene Mixture '_>[(evg.. 12, PdIC) 5-Methylheptadecane e.g.. Chromatogray

(e.g., C12H25MgBr)

Click to download full resolution via product page
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Caption: Illustrative synthesis workflow for 5-Methylheptadecane.
Methodology:

o Grignard Reaction: A Grignard reagent, such as dodecylmagnesium bromide
(C12H25MgBYr), is reacted with 2-methylpentanal in an appropriate ether solvent (e.g.,
diethyl ether or THF) under anhydrous conditions. This reaction forms the secondary alcohol,
5-methylheptadecan-6-ol.

» Dehydration: The resulting alcohol is dehydrated to form a mixture of alkenes. This is
typically achieved by heating with a strong acid catalyst like sulfuric acid or by using other
dehydrating agents.

o Hydrogenation: The alkene mixture is then hydrogenated to saturate the double bond. This is
commonly done using hydrogen gas in the presence of a metal catalyst such as palladium
on carbon (Pd/C).

 Purification: The final product, 5-methylheptadecane, is purified from any remaining starting
materials, byproducts, or catalyst using techniques like column chromatography or
distillation.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a suitable technigue for the identification and quantification of 5-
methylheptadecane. The following provides a general protocol that can be adapted.

Sample Preparatiol GC Injectiol Chromatographic Separation | [ lonization Detection Data Analysi
(Dissolve in hexane (Splitless mode (e.g., DB-5ms co\umn) Eleclron Ionlzanon) (Quadrupole or ToF) (Library search, peak |n!egranon

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis of 5-Methylheptadecane.

Methodology:
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o Sample Preparation: Prepare a dilute solution of the sample containing 5-
methylheptadecane in a volatile organic solvent such as hexane.

e GC Conditions:

o Injector: Set to a temperature of 250-300°C. A splitless injection is often used for trace
analysis.

o Carrier Gas: Helium at a constant flow rate.

o Column: A non-polar capillary column, such as one with a 5% phenyl-polydimethylsiloxane
stationary phase (e.g., DB-5ms or equivalent), is suitable for separating alkanes.

o Oven Program: Start at a low temperature (e.g., 50-100°C), hold for a few minutes, then
ramp the temperature up to around 300-320°C at a rate of 10-20°C/min.

e MS Conditions:
o lon Source: Electron ionization (El) at 70 eV.
o Mass Analyzer: Scan a mass range of approximately m/z 40-500.

o Data Acquisition: Collect data in full scan mode for identification and selected ion
monitoring (SIM) mode for quantification if higher sensitivity is required.

o Data Analysis: Identify 5-methylheptadecane by comparing its retention time and mass
spectrum to that of a known standard or by matching the mass spectrum to a library (e.g.,
NIST). Quantification can be performed using an internal standard and a calibration curve.

Biological Sighaling Pathways

Currently, there is no specific information available in the scientific literature detailing any
biological signaling pathways in which 5-methylheptadecane is directly involved. While some
branched-chain fatty acids have known biological roles, the significance of branched-chain
alkanes like 5-methylheptadecane in biological systems is not well-established.

Conclusion
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5-Methylheptadecane is a long-chain branched alkane with low acute toxicity, though it
presents a significant aspiration hazard. Safe handling requires appropriate personal protective
equipment, good laboratory practices, and adequate ventilation. While specific experimental
protocols for this compound are not widely published, standard organic synthesis and analytical
chemistry techniques can be readily adapted. Further research is needed to fully characterize
its toxicological profile and to investigate any potential biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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